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Compound of Interest

Compound Name: 4-(Dimethylamino)butanal

Cat. No.: B018867

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 4-(Dimethylamino)butanal (CAS
No. 104459-70-3) is not readily available. The following guidance is based on the known
hazards of its functional groups (aliphatic aldehyde and tertiary amine) and safety data from
structurally similar compounds, such as 4-(Dimethylamino)butyraldehyde diethyl acetal and 4-
(Dimethylamino)butyraldehyde dimethyl acetal. A cautious approach is strongly advised,
treating the compound as potentially hazardous.

Immediate Safety and Handling Precautions

Due to the presence of an aldehyde and an amine group, 4-(Dimethylamino)butanal is likely
to be an irritant to the skin, eyes, and respiratory system. Aliphatic amines can be corrosive,
and aldehydes are often reactive and toxic. Therefore, stringent safety measures are
necessary to minimize exposure.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-(Dimethylamino)butanal, based on the
potential hazards associated with its functional groups and data from similar compounds.[1][2]

[3]
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PPE Category Item Specification
Chemical splash goggles that
Eye and Face Safety Goggles meet EU Standard EN166 or

equivalent.

Face Shield

Recommended when there is

a risk of splashing.

Hand

Gloves

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Gloves should be inspected
before use and changed
frequently, especially if

contaminated.[1]

Body

Laboratory Coat

A long-sleeved, fully buttoned

lab coat is required.

Protective Clothing

For larger quantities or
situations with a high risk of
exposure, chemical-resistant
overalls or an apron should be

worn.

Respiratory

Respirator

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood.[1] If ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator with an
organic vapor cartridge is

recommended.

Footwear

Closed-toe Shoes

Sturdy, closed-toe shoes that
cover the entire foot are

mandatory in the laboratory.
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Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[1] All necessary PPE should be inspected and worn correctly.

¢ Weighing and Aliquoting: Conduct all manipulations of 4-(Dimethylamino)butanal inside a
certified chemical fume hood to minimize inhalation exposure.[1]

o Experimental Use: Use the smallest quantity of the chemical necessary for the experiment.
Keep containers tightly sealed when not in use. Avoid contact with skin, eyes, and clothing.

[1]

» Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). Place the contaminated material into a sealed, labeled container for
hazardous waste disposal. For larger spills, evacuate the area and follow emergency
procedures.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water. Decontaminate all work surfaces.

Disposal Plan

All waste containing 4-(Dimethylamino)butanal should be treated as hazardous waste.

o Waste Segregation: Collect all liquid waste containing this compound in a dedicated, labeled,
and sealed hazardous waste container.[4] Do not mix with incompatible waste streams, such
as strong acids or oxidizing agents. Solid waste, such as contaminated gloves and
absorbent materials, should be collected in a separate, clearly labeled hazardous waste bag
or container.[4]

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste: 4-
(Dimethylamino)butanal” and should include hazard symbols as appropriate (e.qg., irritant,
corrosive).

o Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away
from heat and ignition sources.
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» Disposal: Arrange for the collection and disposal of hazardous waste through a licensed
environmental disposal company.[5][6] Do not dispose of this chemical down the drain.[4][7]

Physicochemical Properties

The following table summarizes the available physical and chemical data for 4-
(Dimethylamino)butanal.

Property Value

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol [8]

Appearance Light yellow liquid[9]

Boiling Point 153.3 + 23.0 °C at 760 mmHg
Flash Point 42.4+12.0°C

Density 0.9+£0.1 g/cm3

Storage Store at 0-8°CJ[9]

Experimental Workflow

The following diagram illustrates the safe handling workflow for 4-(Dimethylamino)butanal.
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Safe Handling Workflow for 4-(Dimethylamino)butanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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